Cas no 72150-63-1 (Phosphine, (1S,2S)-1,2-phenylenebis[methylphenyl-)

• Product Name: Phosphine, (1S,2S)-1,2-phenylenebis[methylphenyl-
• CAS No: 72150-63-1
• MF: C₂₀H₂₀P₂
• MW: 322.320326805115
• CID: 544441
• PubChem ID: 4366889
• Update Time: 2025-04-19

Phosphine, (1S,2S)-1,2-phenylenebis[methylphenyl- Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-(-)-BIS(METHYLPHENYLPHOSPHINO)BENZENE
• methyl-[2-[methyl(phenyl)phosphanyl]phenyl]-phenylphosphane
• 1,2-bis(methylphenylphosphino)benzene
• FT-0717070
• (1R,2R)-(+)-BIS(METHYLPHENYLPHOSPHINO)BENZENE
• SCHEMBL3962146
• DTXSID50402439
• 72150-63-1
• (1S,2S)-1,2-Bis(methyl(phenyl)phosphino)benzene
• Phosphine, (1S,2S)-1,2-phenylenebis[methylphenyl-

• Inchi： 1S/C20H20P2/c1-21(17-11-5-3-6-12-17)19-15-9-10-16-20(19)22(2)18-13-7-4-8-14-18/h3-16H,1-2H3
• InChI Key： FPIZGUWCFGIXQX-UHFFFAOYSA-N
• SMILES： P(C)(C1C=CC=CC=1)C1=CC=CC=C1P(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 322.10402463g/mol
• Monoisotopic Mass: 322.10402463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų